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  4. 4-[4-[[5-(2-Bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid
4-[4-[[5-(2-Bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid 4-[4-[[5-(2-Bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid
Brand Name: Vulcanchem
CAS No.: 12226-61-8
VCID: VC0086986
InChI: InChI=1S/C19H14BrCl2N5O8S2/c1-8(20)18(28)23-10-3-4-15(36(30,31)32)13(5-10)24-25-17-9(2)26-27(19(17)29)14-6-12(22)16(7-11(14)21)37(33,34)35/h3-7,17H,1H2,2H3,(H,23,28)(H,30,31,32)(H,33,34,35)
SMILES: CC1=NN(C(=O)C1N=NC2=C(C=CC(=C2)NC(=O)C(=C)Br)S(=O)(=O)O)C3=CC(=C(C=C3Cl)S(=O)(=O)O)Cl
Molecular Formula: C19H12BrCl2N5Na2O8S2
Molecular Weight: 655.3 g/mol

4-[4-[[5-(2-Bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid

CAS No.: 12226-61-8

Main Products

VCID: VC0086986

Molecular Formula: C19H12BrCl2N5Na2O8S2

Molecular Weight: 655.3 g/mol

4-[4-[[5-(2-Bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid - 12226-61-8

CAS No. 12226-61-8
Product Name 4-[4-[[5-(2-Bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid
Molecular Formula C19H12BrCl2N5Na2O8S2
Molecular Weight 655.3 g/mol
IUPAC Name 4-[4-[[5-(2-bromoprop-2-enoylamino)-2-sulfophenyl]diazenyl]-3-methyl-5-oxo-4H-pyrazol-1-yl]-2,5-dichlorobenzenesulfonic acid
Standard InChI InChI=1S/C19H14BrCl2N5O8S2/c1-8(20)18(28)23-10-3-4-15(36(30,31)32)13(5-10)24-25-17-9(2)26-27(19(17)29)14-6-12(22)16(7-11(14)21)37(33,34)35/h3-7,17H,1H2,2H3,(H,23,28)(H,30,31,32)(H,33,34,35)
Standard InChIKey JVURCOFLRNSPQI-UHFFFAOYSA-L
SMILES CC1=NN(C(=O)C1N=NC2=C(C=CC(=C2)NC(=O)C(=C)Br)S(=O)(=O)O)C3=CC(=C(C=C3Cl)S(=O)(=O)O)Cl
Canonical SMILES CC1=NN(C(=O)C1N=NC2=C(C=CC(=C2)NC(=O)C(=C)Br)S(=O)(=O)[O-])C3=CC(=C(C=C3Cl)S(=O)(=O)[O-])Cl.[Na+].[Na+]
PubChem Compound 153116
Last Modified Nov 11 2021
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